Cas no 4877-84-3 (Butanoic acid,2,4-dichloro-3-oxo-, methyl ester)

• Product Name: Butanoic acid,2,4-dichloro-3-oxo-, methyl ester
• CAS No: 4877-84-3
• MF: C₅H₆Cl₂O₃
• MW: 185.005340099335
• CID: 331763
• PubChem ID: 107345
• Update Time: 2025-04-19

Butanoic acid,2,4-dichloro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4-dichloro-3-oxo-, methyl ester
• methyl 2,4-dichloro-3-oxobutanoate
• methyl 2,4-dichloro-3-oxobutyrate
• SCHEMBL19995249
• EINECS 225-488-4
• NS00045229
• 4877-84-3
• DTXSID20964115

• Inchi： 1S/C5H6Cl2O3/c1-10-5(9)4(7)3(8)2-6/h4H,2H2,1H3
• InChI Key： UTBKSYHAYRTIIN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(CCl)=O

Computed Properties

• Exact Mass: 183.969399
• Monoisotopic Mass: 183.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.372
• Boiling Point: 215.6°Cat760mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.456